Cas no 145963-84-4 (N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine)

• Product Name: N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine
• CAS No: 145963-84-4
• MF: C₇H₁₀F₃N₅O
• MW: 237.18241071701
• CID: 98423
• PubChem ID: 10933513
• Update Time: 2025-10-29

N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine
• 1,3,5-Triazine-2,4-diamine,N2,N2-dimethyl-6-(2,2,2-trifluoroethoxy)-
• 2-N,2-N-dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine
• 1,3,5-triazine-2,4-diamine, N2
• 2-amino-4<wbr>
• LogP
• N,N-Dimet<wbr>
• 2-AMINO-4-DIMETHYLAMINO-6-(2,2,2-TRIFLUOROETHOXY)-1,3,5-TRIAZINE
• CDIMJMNYIJEGBW-UHFFFAOYSA-N
• EC 415-500-8
• triflusulfuron-methyl TP2
• SCHEMBL7452356
• AKOS015899985
• DTXSID20888983
• 145963-84-4
• N,N-dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine
• 2-amino-4-dimethylamino-6-trifluoroethoxy-1,3,5-triazine
• IN-D8526 (triazine amine)
• NS00002699
• N,N-Dimethyl-6-(2,2,2-trifluoroethoxy)1,3,5-Triazine-2,4-diamine
• 1,3,5-Triazine-2,4-diamine, N2,N2-dimethyl-6-(2,2,2-trifluoroethoxy)-
• SB73560
• N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine; Triflusulfuron-methyl Metabolite IN-D8526, 1,3,5-Triazine-2,4-diamine, N,N-dimethyl-6-(2,2,2-trifluoroethoxy)- (9CI); N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine (ACI); 2-Amino-4-dimethylamino-6-trifluoroethoxy sym-triazine; 2-N,2-

• Inchi： 1S/C7H10F3N5O/c1-15(2)5-12-4(11)13-6(14-5)16-3-7(8,9)10/h3H2,1-2H3,(H2,11,12,13,14)
• InChI Key： CDIMJMNYIJEGBW-UHFFFAOYSA-N
• SMILES： FC(COC1=NC(N)=NC(=N1)N(C)C)(F)F

Computed Properties

• Exact Mass: 237.0839
• Monoisotopic Mass: 237.08374445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.426
• Boiling Point: 335.679°C at 760 mmHg
• Flash Point: 156.813°C
• Refractive Index: 1.524
• PSA: 77.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine

N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine (CAS No. 145963-84-4): A Comprehensive Overview

N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine (CAS No. 145963-84-4) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the 1,3,5-triazine family, which is known for its versatility in chemical synthesis and material science. The presence of the trifluoroethoxy group and dimethylamino substituents in its structure makes it a valuable intermediate for further chemical modifications.

The N2,N2-dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine compound is particularly notable for its potential use in pharmaceutical research and agrochemical development. Researchers have explored its role as a building block for designing novel drug candidates, especially in the context of antiviral and anticancer agents. The trifluoroethoxy moiety, in particular, is known to enhance the metabolic stability and bioavailability of drug molecules, making this compound a promising candidate for further investigation.

In the field of material science, N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine has been studied for its potential applications in advanced polymers and coatings. The 1,3,5-triazine core provides thermal stability and chemical resistance, while the trifluoroethoxy group contributes to hydrophobic properties. These characteristics make it suitable for use in high-performance materials that require durability under harsh environmental conditions.

The synthesis of N2,N2-dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine typically involves multi-step reactions, starting from readily available precursors such as cyanuric chloride. The introduction of the trifluoroethoxy group is achieved through nucleophilic substitution reactions, followed by the incorporation of the dimethylamino groups. Researchers have optimized these processes to improve yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications.

One of the most frequently asked questions about N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine is its solubility and stability profile. Studies indicate that this compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), making it convenient for laboratory use. Its stability under ambient conditions has also been confirmed, though it is recommended to store it in a cool, dry environment to prolong shelf life.

The growing interest in fluorinated compounds has further highlighted the importance of N2,N2-dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine. Fluorine-containing molecules are increasingly sought after in medicinal chemistry due to their ability to modulate pharmacokinetic properties. This compound, with its trifluoroethoxy group, aligns well with current trends in drug discovery, where fluorine incorporation is a key strategy for improving drug efficacy.

In addition to its pharmaceutical potential, N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine has been explored in agricultural chemistry. Its structural features suggest possible utility as a precursor for herbicides or fungicides, although further studies are needed to validate these applications. The 1,3,5-triazine scaffold is known to interact with biological targets, making it a plausible candidate for agrochemical development.

From a commercial perspective, the demand for N2,N2-dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine is expected to rise as more researchers recognize its potential. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions and industrial laboratories. Its CAS number 145963-84-4 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

For those interested in the spectroscopic characterization of N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine, nuclear magnetic resonance (NMR) and mass spectrometry (MS) data are readily available. These analytical techniques confirm the compound's structure and purity, which are critical for research and development purposes. The trifluoroethoxy group, in particular, gives distinct signals in NMR spectra, aiding in structural verification.

As the scientific community continues to explore the applications of N2,N2-dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine, its role in green chemistry initiatives is also being considered. Researchers are investigating sustainable synthesis routes and eco-friendly applications, aligning with global efforts to reduce the environmental impact of chemical processes. This compound's versatility positions it as a candidate for innovation in sustainable chemistry.

In summary, N2,N2-Dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine (CAS No. 145963-84-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique combination of 1,3,5-triazine core and trifluoroethoxy functionality makes it a valuable asset in pharmaceutical research, material science, and agrochemical development. As research progresses, this compound is likely to play an increasingly important role in addressing contemporary scientific and industrial challenges.